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Compound of Interest

Compound Name: Oxindanac
CAS No.: 99910-67-5
Cat. No.: B10780774
Get Quote
. J

Part 1: Executive Safety Assessment
Compound Identity & Critical Distinction

Oxindanac is a pharmacologically active organic acid (dihydro-indene derivative) originally
developed as a COX inhibitor for anti-inflammatory applications.[1]

CRITICAL WARNING: Do not confuse Oxindanac (the pharmaceutical research compound)
with Oxidan™ or similar trade names for peracetic acid-based disinfectants. The safety
protocols for these are radically different. This guide addresses the pharmaceutical solid
(powder) form.

Hazard Profile (OEB Assignment)

As a discontinued Phase Il clinical candidate, Oxindanac demonstrates significant biological
activity. In the absence of a specific Occupational Exposure Limit (OEL), we apply the
Precautionary Principle.

e Occupational Exposure Band (OEB):Band 3 (Potent: 10—100 pg/m? estimated).
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e Primary Routes of Entry: Inhalation of dust/aerosols, accidental ingestion, and dermal

absorption.

» Toxicological Concerns:
o Systemic: Gastrointestinal toxicity (ulceration risk common to NSAIDs).
o Reproductive: Potential fetal toxicity (characteristic of COX inhibitors).

o lrritation: Respiratory tract and ocular irritant.[2][3]

Part 2: Personal Protective Equipment (PPE) Matrix

The selection of PPE is not static; it is task-dependent. Use the following matrix to determine

the required protection level based on your specific experimental workflow.

Table 1: Task-Based PPE Requirements
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Part 3: Gowning & De-Gowning Workflow

Proper gowning is a self-validating system. If you gown incorrectly, you contaminate the clean

side; if you de-gown incorrectly, you contaminate yourself.

The "Clean-to-Dirty" Logic
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The following diagram illustrates the logical flow of gowning to prevent cross-contamination.

START: Anteroom / Clean Area

1. Shoe Covers
(Don while stepping over line)

4

2. Hand Hygiene
(Wash + Dry)

\

3. Inner Gloves
(Nitrile, Taped to cuffs if high risk)

\

4. Body Protection
(Tyvek Gown/Lab Coat)

\

5. Respiratory/Eye PPE
(N95/Goggles or PAPR)

\

6. Outer Gloves
(Extended cuff over gown sleeve)

Verification Check

ENTER: Designated Work Zone
(Fume Hood/Biosafety Cabinet)

I
I
:EXIT PROCEDURE

v

1. Remove Outer Gloves
(Inside-out technique)

4

2. Remove Gown
(Roll inside-out, do not shake)

4

3. Remove Eye/Resp Protection
(Handle by straps only)

4

4. Remove Inner Gloves
(Inspect hands for residue)

4

5. Wash Hands
(Soap/Water 20s)

Click to download full resolution via product page
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Figure 1: Sequential logic for donning (gowning) and doffing (de-gowning) PPE to maintain
containment integrity.

Part 4: Engineering Controls & Handling Protocols

PPE is the last line of defense. The primary barrier must be engineering controls.

Containment Hierarchy

e Primary:Chemical Fume Hood or Powder Containment Balance Enclosure.
o Requirement: Face velocity 80—100 fpm.
o Technique: Work at least 6 inches inside the sash.

e Secondary:HEPA Filtration.

o If using vacuum lines for filtration/drying, ensure an in-line HEPA filter is installed to protect
building vacuum systems.

Solubilization Protocol (Minimizing Exposure)

Oxindanac is typically soluble in organic solvents (DMSO, Ethanol).

o Weighing: Weigh the solid in a tared vial inside the hood. Cap the vial before removing it
from the balance.

e Solvent Addition: Add solvent via syringe or pipette through the slightly opened cap or
septum to minimize aerosol generation.

» Vortexing: Vortex only tightly capped vials. Check for leaks before removing from the hood.

Part 5: Emergency Response & Disposal
Exposure Response

 Inhalation: Immediately move to fresh air. If breathing is difficult, seek medical attention. Alert
the facility Safety Officer.
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Skin Contact:
o Remove contaminated PPE immediately.[4]

o Wash skin with soap and tepid water for 15 minutes. (Avoid hot water, which opens pores
and increases absorption).[5]

o Do not scrub harshly (abrasion breaches the skin barrier).

Eye Contact: Flush with eyewash station for 15 minutes, holding eyelids open.

Waste Disposal

Solid Waste: Collect all gloves, weigh boats, and contaminated paper towels in a yellow
biohazard/chem-waste bag labeled "Cytotoxic/Potent Drug Waste".

Liquid Waste: Segregate into "Non-Halogenated Organic Solvents + Trace Drugs". Do not
pour down the drain.

Decontamination: Wipe down work surfaces with a surfactant (detergent) followed by 70%
Ethanol. Oxindanac is an organic acid; alkaline detergents are effective for cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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